N-{[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}tetrahydro-2H-pyran-4-amine

• IUPAC Name: N-[[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl]oxan-4-amine
• InChI: InChI=1S/C21H23FN2O/c1-14-19-12-15(13-23-18-8-10-25-11-9-18)2-7-20(19)24-21(14)16-3-5-17(22)6-4-16/h2-7,12,18,23-24H,8-11,13H2,1H3
• InChI Key: DRDBCTJVXHBUGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)CNC3CCOCC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H23FN2O
• Molecular Weight: 338.4 g/mol

Description

N-{[2-(4-fluorophenyl)-3-methyl-1H-indol-5-yl]methyl}tetrahydro-2H-pyran-4-amine is a chemical compound that is commonly referred to as AM-2201. It is a synthetic cannabinoid that is often used in scientific research to study the effects of cannabinoids on the body. This compound is known for its potent psychoactive effects, and it has been used in a variety of studies to investigate the mechanisms of action of cannabinoids.

Mechanism of Action

The mechanism of action of AM-2201 is not fully understood, but it is believed to act on the same receptors as other cannabinoids. Specifically, it is thought to bind to the CB1 receptor, which is found primarily in the brain. This binding activates the receptor, leading to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of AM-2201 are similar to those of other cannabinoids. This compound has been shown to have potent psychoactive effects, including changes in mood, perception, and behavior. It has also been shown to have effects on the cardiovascular and respiratory systems, as well as effects on the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using AM-2201 in lab experiments is its potency. This compound is known for its potent psychoactive effects, which makes it useful in studies that require a strong pharmacological effect. However, the potency of this compound can also be a limitation, as it may be difficult to control the dosage and effects of the compound in animal studies.

Future Directions

There are many future directions for research on AM-2201 and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the brain and the body. Additionally, there is a need for more research on the use of synthetic cannabinoids in medical applications, such as pain management and treatment of neurological disorders.

Synthesis Methods

The synthesis of AM-2201 is a complex process that involves multiple steps. The starting materials for this synthesis are 4-fluoroindole and 3-methyl-2-bromobenzyl chloride. These two compounds are reacted together in the presence of a base to form the intermediate product. This intermediate is then reacted with tetrahydro-2H-pyran-4-amine to form the final product, AM-2201.

Scientific Research Applications

AM-2201 has been used extensively in scientific research to study the effects of cannabinoids on the body. This compound is often used as a reference compound in studies that investigate the pharmacological properties of other synthetic cannabinoids. It has also been used in studies that investigate the effects of cannabinoids on the brain and the body.